Cas no 6629-51-2 ((aminocarbamothioylamino)urea)

• Product Name: (aminocarbamothioylamino)urea
• CAS No: 6629-51-2
• MF: C₂H₇N₅OS
• MW: 149.174877405167
• CID: 1706617
• PubChem ID: 3003778
• Update Time: 2025-04-21

(aminocarbamothioylamino)urea Chemical and Physical Properties

Names and Identifiers

• (aminocarbamothioylamino)urea
• 1-Carbamoyl-thiocarbohydrazid
• AKOS006336656
• AG-G-49947
• CTK5C4078
• NSC58167
• 2-(Hydrazinocarbothioyl)hydrazinecarboxamide
• 1-carbamylthiocarbohydrazide
• AC1MHFKC
• 1-Amino-2-thio-biharnstoff
• 1-carbamoyl-thio carbonohydrazide
• 1-Carbamoyl-thiocarbonohydrazid
• 1-Carbamoyl-thiocarbohydrazid; AKOS006336656; AG-G-49947; CTK5C4078; NSC58167; 2-(Hydrazinocarbothioyl)hydrazinecarboxamide; 1-carbamylthiocarbohydrazide; AC1MHFKC; 1-Amino-2-thio-biharnstoff; 1-carbamoyl-thio carbonohydrazide; 1-Carbamoyl-thiocarbonohydrazid;
• NSC-58167
• DS-003429
• DTXSID20216500
• BIUREA, 1-AMINO-2-THIO-
• UNII-7M4CDA4Z0Z
• CARBONOTHIOIC DIHYDRAZIDE, 2-(AMINOCARBONYL)-
• NSC 58167
• 2-(HYDRAZINYLTHIOXOMETHYL)HYDRAZINECARBOXAMIDE
• HYDRAZINECARBOXAMIDE, 2-(HYDRAZINYLTHIOXOMETHYL)-
• 6629-51-2
• 7M4CDA4Z0Z

• Inchi： 1S/C2H7N5OS/c3-1(8)6-7-2(9)5-4/h4H2,(H3,3,6,8)(H2,5,7,9)
• InChI Key： PXUKBWGCLSOGGR-UHFFFAOYSA-N
• SMILES： S=C(NN)NNC(N)=O

Computed Properties

• Exact Mass: 149.03731
• Monoisotopic Mass: 149.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.53
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.671
• PSA: 105.2
• LogP: 0.48080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Semicarbazides